6,6,7,7,8,8,9,9,9-Nonafluorononan-1-ol

• CAS RN: 219557-62-7
• Molecular Formula: C9H11F9O
• Molecular Weight: 306.17 g/mol
• IUPAC Name: 6,6,7,7,8,8,9,9,9-nonafluorononan-1-ol
• InChI: InChI=1S/C9H11F9O/c10-6(11,4-2-1-3-5-19)7(12,13)8(14,15)9(16,17)18/h19H,1-5H2
• InChI Key: SQRIVGLRVOASKE-UHFFFAOYSA-N
• Canonical SMILES: C(CCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F)CCO

Description

6,6,7,7,8,8,9,9,9-Nonafluorononan-1-ol is a useful research compound. Its molecular formula is C9H11F9O and its molecular weight is 306.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of AIBN (4.9 g, 30 mmol) in dioxane (150 cm3) was added dropwise into a solution of 4iodo-6,6,7,7,8,8,9,9,9-nonafluorononan-1-ol (Preparation 1B, 25 g, 58 mmol), phosphorous acid (19.1 g, 0.29 mol) and triethylamine (32.3 g, 0.32 mol) in dioxane (150 cm3) under an atmosphere of nitrogen during reflux. After addition, the reaction mixture was refluxed for a period of time until the GLC analysis revealed a complete reaction (usually an hour). The crude product was extracted into diethyl ether (3×50 cm3) and dried (MgSO4). The solvent was removed in vacuo and the pure product was obtained by reduced pressure distillation as a colourless liquid.